Cas no 950858-06-7 (2,6-DIFLUORO-4-IODOPHENOL)

2,6-DIFLUORO-4-IODOPHENOL structure
2,6-DIFLUORO-4-IODOPHENOL structure
Product Name:2,6-DIFLUORO-4-IODOPHENOL
CAS No:950858-06-7
MF:C6H3F2IO
MW:255.988701105118
MDL:MFCD09907951
CID:1001427
PubChem ID:45790937
Update Time:2024-10-25

2,6-DIFLUORO-4-IODOPHENOL Chemical and Physical Properties

Names and Identifiers

    • 2,6-DIFLUORO-4-IODOPHENOL
    • 2,5-DIDEOXYSTREPTAMINE-DIHYDROCHLORIDE (4,6-DIAMINO-1,3-CYCLOHEXANEDIOL-2-HCL)
    • 2,6-Difluoro-4-iodophenol (ACI)
    • SCHEMBL2891767
    • STL555106
    • MFCD09907951
    • DTXSID00672347
    • AKOS005257590
    • SY065884
    • BBL101310
    • 950858-06-7
    • DB-346530
    • CS-0194133
    • E90308
    • AS-76728
    • AU-004/43508211
    • MDL： MFCD09907951
    • Inchi： 1S/C6H3F2IO/c7-4-1-3(9)2-5(8)6(4)10/h1-2,10H
    • InChI Key： LHUADYKKTXZZMQ-UHFFFAOYSA-N
    • SMILES： FC1C(O)=C(F)C=C(I)C=1

Computed Properties

  • Exact Mass: 255.92000
  • Monoisotopic Mass: 255.91967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 70-73℃
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 20.23000
  • LogP: 2.27500
  • Sensitiveness: Light Sensitive

2,6-DIFLUORO-4-IODOPHENOL Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,6-DIFLUORO-4-IODOPHENOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
045015-1g
2,6-Difluoro-4-iodophenol
 950858-06-7 99%
1g
 ￡27.00 2022-02-28
Apollo Scientific
PC53359-1g
2,6-Difluoro-4-iodophenol
 950858-06-7
1g
 £65.00 2023-09-02
Apollo Scientific
PC53359-10g
2,6-Difluoro-4-iodophenol
 950858-06-7
10g
 £260.00 2023-09-02
abcr
AB264036-1 g
2,6-Difluoro-4-iodophenol, 99%; .
 950858-06-7 99%
1g
 €67.80 2023-04-27
abcr
AB264036-10 g
2,6-Difluoro-4-iodophenol, 99%; .
 950858-06-7 99%
10g
 €245.00 2023-04-27
eNovation Chemicals LLC
Y1195267-5g
2,6-Difluoro-4-iodophenol
 950858-06-7 98%
5g
 $935 2024-07-20
Alichem
A019064116-5g
2,6-Difluoro-4-iodophenol
 950858-06-7 97%
5g
 $429.00 2023-08-31
eNovation Chemicals LLC
D769917-1g
2,6-DIFLUORO-4-IODOPHENOL
 950858-06-7 99%
1g
 $165 2024-06-07
TRC
D445783-50mg
2,6-Difluoro-4-iodophenol
 950858-06-7
50mg
 $ 50.00 2022-06-05
TRC
D445783-100mg
2,6-Difluoro-4-iodophenol
 950858-06-7
100mg
 $ 65.00 2022-06-05

2,6-DIFLUORO-4-IODOPHENOL Production Method

Production Method 1

28177-48-2 28177-48-2
950858-06-7 950858-06-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Iodine ,  Potassium iodide Solvents: Water ;  0 °C; 0 °C → rt; 1.5 h, rt
1.2 Reagents: Sodium thiosulfate ,  Ammonium chloride Solvents: Water ;  neutralized, rt
Reference
Efficient and Reliable Iodination and O-Methylation of Fluorinated Phenols
Francke, Robert; Schnakenburg, Gregor; Waldvogel, Siegfried R., European Journal of Organic Chemistry, 2010, (12), 2357-2362

Production Method 2

28177-48-2 28177-48-2
950858-06-7 950858-06-7
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetonitrile ;  5 min, rt
1.2 Reagents: N-Iodosuccinimide ;  24 h, rt
Reference
Acetylene-containing highly birefringent rod-type reactive liquid crystals based on 2-methylhydroquinone
Jung, Hyein; Yun, Ji Ho; Jeon, Inhye; Kim, Jinsoo; Kim, Yun Ho; et al, Liquid Crystals, 2018, 45(2), 279-291

Production Method 3

950858-06-7 950858-06-7
Reaction Conditions
Reference
Preparation of pyrazines and related heterocycles as antiviral agents and use thereof
, World Intellectual Property Organization, , ,

2,6-DIFLUORO-4-IODOPHENOL Raw materials

2,6-DIFLUORO-4-IODOPHENOL Preparation Products

2,6-DIFLUORO-4-IODOPHENOL Related Literature

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